Cas no 41588-64-1 (D-Galactosamine-1-phosphate)

• Product Name: D-Galactosamine-1-phosphate
• CAS No: 41588-64-1
• MF: C₆H₁₄NO₈P
• MW: 259.151023387909
• CID: 327781
• PubChem ID: 3036672
• Update Time: 2025-06-08

D-Galactosamine-1-phosphate Chemical and Physical Properties

Names and Identifiers

• D-Galactopyranose,2-amino-2-deoxy-, 1-(dihydrogen phosphate)
• D-GALACTOSAMINE-1-PHOSPHATE
• 2-amino-2-deoxy-D-galactose hydrochloride
• 2-Amino-2-deoxy-D-galaktose-hydrochlorid
• 2-Amino-2-deoxyhexose
• 2-Amino-2-desoxy-D-galactose-hydrochlorid
• 2-amino-3,4,5,6-tetrahydroxy-hexanal
• AC1L7XV1
• AGN-PC-00C9WW
• CTK1A7651
• D-galactosamine hydrochloride
• D-Galaktosamin Hydrochlorid
• galactosamine 1-phosphate
• galactosamine hydrochloride
• Galactose, 2-amino-2-deoxy-
• Galaktosamin-hydrochlorid
• Hexose, 2-amino-2-deoxy-
• mannosamine
• 2-Amino-2-deoxy-D-galactopyranose 1-(dihydrogen phosphate)
• 2-amino-2-deoxy-1-O-phosphono-D-galactopyranose
• 2-amino-2-deoxy-1-o-phosphonohexopyranose
• [(3R,4R,5R,6R)-3-amino-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl] dihydrogen phosphate
• DTXSID30949296
• W-202713
• Galactose, 2-amino-2-deoxy-, 1-(dihydrogen phosphate), D-
• 41588-64-1
• D-Galactosamine 1-phosphate
• Galn-1-P
• C03783
• CHEBI:28207
• galactosamine-1-phosphate
• 26401-96-7
• D-Galactosamine-1-phosphate

• Inchi： 1S/C6H14NO8P/c7-3-5(10)4(9)2(1-8)14-6(3)15-16(11,12)13/h2-6,8-10H,1,7H2,(H2,11,12,13)/t2-,3-,4+,5-,6?/m1/s1
• InChI Key： YMJBYRVFGYXULK-GASJEMHNSA-N
• SMILES： P(=O)(O)(O)OC1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)N

Computed Properties

• Exact Mass: 259.046
• Monoisotopic Mass: 259.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.2
• Topological Polar Surface Area: 163Ų

Experimental Properties

• Density: 1.81±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 596°C at 760 mmHg
• Flash Point: 314.3°C
• Refractive Index: 1.605
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 172.51000
• LogP: -2.43770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on D-Galactosamine-1-phosphate

Comprehensive Overview of D-Galactosamine-1-phosphate (CAS No. 41588-64-1): Structure, Functions, and Research Applications

D-Galactosamine-1-phosphate (CAS 41588-64-1) is a phosphorylated derivative of D-galactosamine, a key monosaccharide involved in metabolic pathways and glycoconjugate biosynthesis. This compound plays a pivotal role in biochemical research, particularly in studies related to carbohydrate metabolism, enzymatic reactions, and cellular signaling. Its molecular formula, C₆H₁₄NO₈P, and unique phosphate group at the C1 position make it a critical intermediate in the Leloir pathway, which governs galactose utilization in organisms.

Recent advancements in glycobiology have spotlighted D-Galactosamine-1-phosphate due to its relevance in glycosylation disorders and metabolic engineering. Researchers frequently investigate its interaction with enzymes like galactose-1-phosphate uridylyltransferase (GALT), mutations of which are linked to galactosemia, a hereditary metabolic condition. The compound's structural specificity also makes it valuable for designing enzyme inhibitors or substrate analogs in drug discovery.

From an industrial perspective, D-Galactosamine-1-phosphate is utilized in the synthesis of glycoproteins and glycolipids, which are essential for vaccine development and biopharmaceuticals. Its role in carbohydrate-based therapeutics aligns with the growing demand for precision medicine. For instance, its derivatives are explored in cancer immunotherapy due to their ability to modulate immune responses via glycan-mediated mechanisms.

In the context of synthetic biology, CAS 41588-64-1 serves as a building block for artificial oligosaccharides, enabling the study of cell-surface interactions and pathogen-host adhesion. This application is particularly relevant to infectious disease research, where understanding glycan recognition is crucial for antiviral and antibacterial strategies. Notably, the compound's stability under physiological conditions enhances its utility in in vitro assays.

Environmental and analytical chemists employ D-Galactosamine-1-phosphate as a standard in HPLC and mass spectrometry to quantify galactose metabolites in biological samples. Its well-defined spectral properties facilitate accurate detection, addressing challenges in biomarker discovery for metabolic diseases. Furthermore, its compatibility with NMR spectroscopy aids in structural validation of novel carbohydrate analogs.

Emerging trends in nutraceuticals and functional foods have also drawn attention to this compound. Studies suggest that modulating galactose metabolism via intermediates like D-Galactosamine-1-phosphate could improve lactose intolerance management. This aligns with consumer interest in gut microbiome health and personalized nutrition, making it a hotspot for interdisciplinary research.

For laboratory protocols, CAS 41588-64-1 requires careful handling to maintain purity, as its reactivity is sensitive to pH and temperature. Storage recommendations typically include desiccated conditions at -20°C to prevent hydrolysis. These practical considerations are frequently searched by scientists optimizing enzyme kinetics experiments or glycan synthesis workflows.

In summary, D-Galactosamine-1-phosphate bridges fundamental biochemistry and applied sciences, offering versatile applications from disease diagnostics to biomanufacturing. Its continued exploration underscores the importance of carbohydrate chemistry in addressing global health and technological challenges.